Cas no 1473403-70-1 (6-(pyrrolidine-1-carbonyl)pyridin-3-ylboronic acid)

• Product Name: 6-(pyrrolidine-1-carbonyl)pyridin-3-ylboronic acid
• CAS No: 1473403-70-1
• MF: C₁₀H₁₃BN₂O₃
• MW: 220.032822370529
• CID: 5769081
• PubChem ID: 125469665
• Update Time: 2023-12-26

6-(pyrrolidine-1-carbonyl)pyridin-3-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• EN300-22890856
• 1473403-70-1
• (6-(Pyrrolidine-1-carbonyl)pyridin-3-yl)boronic acid
• [6-(pyrrolidine-1-carbonyl)pyridin-3-yl]boronic acid
• Boronic acid, B-[6-(1-pyrrolidinylcarbonyl)-3-pyridinyl]-
• 6-(pyrrolidine-1-carbonyl)pyridin-3-ylboronic acid

• Inchi： 1S/C10H13BN2O3/c14-10(13-5-1-2-6-13)9-4-3-8(7-12-9)11(15)16/h3-4,7,15-16H,1-2,5-6H2
• InChI Key： GEDWPDMJUZEFKR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(B(O)O)=CN=1)N1CCCC1

Computed Properties

• Exact Mass: 220.1019224g/mol
• Monoisotopic Mass: 220.1019224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.7Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 478.6±55.0 °C(Predicted)
• pka: 6.48±0.17(Predicted)